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Abstract

Bromodichloronitromethane (CBrCI2NOz), a member of the halonitromethane (HNM) class of
compounds, has been identified as a disinfection by-product (DBP) in drinking water.[1]
Understanding its physical and chemical properties is crucial for assessing its environmental
fate, toxicological impact, and potential relevance in various chemical and biological systems.
This technical guide provides a summary of the available physical property data for CBrCIzNOz,
outlines detailed experimental protocols for their determination, and presents a logical workflow
for the characterization of such compounds.

Core Physical Properties

A comprehensive review of available data sources provides the following physical properties for
bromodichloronitromethane. It is important to note that while some data are experimentally
derived, others are computed. For properties where specific experimental data for CBrCIzNO:2
IS unavailable, values for the closely related compound bromodichloromethane (CHBrCl2) are
provided for estimation purposes, and this is clearly indicated.

Table 1: Physical and Chemical Properties of Bromodichloronitromethane (CBrCI2NO2z) and
Related Compounds

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b120469?utm_src=pdf-interest
https://www.benchchem.com/product/b120469?utm_src=pdf-body
https://www.chemsrc.com/en/cas/918-01-4_130987.html
https://www.benchchem.com/product/b120469?utm_src=pdf-body
https://www.benchchem.com/product/b120469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Value
Value (Bromodichlor
Property Data Type Source(s)
(CBrCI2NO2) omethane - for
estimation)
Molecular
CBrClzNO: CHBrCl: - [21[3]
Formula
Molecular Weight  208.82 g/mol 163.8 g/mol Computed [2]
Density 2.225 g/cm3 1.9 g/cm3 Experimental [4]
- _ 115.5°C at 760 _
Boiling Point 90 °C Experimental [4]
mmHg
Melting Point No data available -57 °C Experimental [4]

Vapor Pressure

No data available

6.6 kPa at 20 °C

Experimental

[4]

Water Solubility

Insoluble

(qualitative)

0.45 g/100ml at
20°C (poor)

Experimental

[4]

LogP (Octanol-

Water Partition 2.27 2.0 Computed 2]
Coefficient)
Flash Point 23.7 °C No data available  Experimental -

Experimental Protocols for Physical Property
Determination

Detailed and standardized experimental protocols are essential for the accurate and
reproducible determination of physical properties. The following sections describe
methodologies applicable to the characterization of liquid halonitromethanes like CBrCIzNOx.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for its determination is the
distillation method.
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Apparatus:

¢ Distillation flask

o Condenser

e Receiving flask

o Thermometer (calibrated)

e Heating mantle or oil bath

 Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of CBrCI2NOz: into the distillation flask, along with a few
boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.

» Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property. For a
liquid like CBrCI2NOz2, a pycnometer or a calibrated graduated cylinder and a balance can be
used.

Apparatus:

e Pycnometer (for high accuracy) or a 10 mL graduated cylinder
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e Analytical balance

Procedure:

Carefully weigh a clean, dry pycnometer or graduated cylinder.

Fill the container with a known volume of CBrCI2NO2 at a constant, recorded temperature.

Weigh the container with the liquid.

The mass of the liquid is the difference between the two weighings.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Water Solubility

The solubility of a compound in water is a critical parameter for assessing its environmental
distribution and bioavailability. A standard method for determining the solubility of sparingly
soluble organic compounds is the shake-flask method.

Apparatus:

Conical flasks with stoppers

Constant temperature water bath with a shaker

Centrifuge

Analytical instrumentation for quantification (e.g., Gas Chromatography-Mass Spectrometry -
GC-MS)

Procedure:

e Add an excess amount of CBrCIl2NO2 to a known volume of deionized water in a conical
flask.

o Seal the flask and place it in a constant temperature shaker bath (e.g., at 25 °C) for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached.
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« After equilibration, allow the solution to stand to let the undissolved CBrCI2NO: settle.

o Carefully transfer an aliquot of the aqueous phase to a centrifuge tube and centrifuge to
remove any suspended microdroplets.

¢ Analyze the concentration of CBrCIzNO: in the clear aqueous phase using a suitable and
validated analytical method, such as GC-MS.

e The determined concentration represents the water solubility of the compound at that
temperature.

Logical Workflow for Compound Characterization

The identification and characterization of a novel or poorly understood compound like a
disinfection by-product follows a logical progression of scientific inquiry. The following diagram
illustrates a general workflow from initial detection to comprehensive characterization.
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Figure 1: General Workflow for the Characterization of a Novel Disinfection By-Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b120469?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/918-01-4_130987.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloronitromethane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromodichloronitromethane
https://www.scbt.com/p/bromodichloronitromethane-918-01-4
https://www.inchem.org/documents/icsc/icsc/eics0393.htm
https://www.benchchem.com/product/b120469#physical-properties-of-cbrcl2no2
https://www.benchchem.com/product/b120469#physical-properties-of-cbrcl2no2
https://www.benchchem.com/product/b120469#physical-properties-of-cbrcl2no2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

